6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methylpurine
• InChI: InChI=1S/C16H16ClFN6/c1-22-10-21-14-15(22)19-9-20-16(14)24-6-4-23(5-7-24)11-2-3-13(18)12(17)8-11/h2-3,8-10H,4-7H2,1H3
• InChI Key: ITJRXSINQGBIEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C16H16ClFN6
• Molecular Weight: 346.79 g/mol

Description

The description of a compound typically includes its chemical structure, molecular formula, and molecular weight. It may also include the compound’s appearance (solid, liquid, color, etc.) and any distinctive odor.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes identifying the products of the reaction and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, and stability. It also includes studying the compound’s reactivity with common reagents.

Scientific Research Applications

6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methyl-9H-purine has been used in various scientific research applications, including the study of drug metabolism and pharmacokinetics, the study of enzyme inhibition, and the study of receptor binding. In particular, it has been used to study the metabolism and pharmacokinetics of drugs such as anti-cancer drugs, antifungal drugs, and antiviral drugs. Additionally, it has been used to study the enzyme inhibition of cytochrome P450 enzymes and the binding of various receptors, including the serotonin and dopamine receptors.

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various receptors and enzymes

Mode of Action

It is suggested that the compound may interact with its targets through hydrophobic contacts and hydrogen bonding . The presence of a piperazine ring and fluorophenyl group could potentially influence the compound’s interaction with its targets .

Biochemical Pathways

Similar compounds have been associated with various biochemical pathways, including those involved in neuroprotection and anti-inflammatory responses

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methyl-9H-purine in laboratory experiments include its low toxicity, relatively low cost, and its ability to be synthesized using various methods. Additionally, it has a wide range of applications in scientific research. However, there are also some limitations to using this compound in laboratory experiments, including its lack of selectivity and specificity, as well as its potential to interact with various other molecular targets.

Future Directions

There are many potential future directions for the use of 6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methyl-9H-purine in scientific research. These include further research into the mechanism of action of this compound, as well as its potential use in the development of new drugs and therapies. Additionally, it could be used to study the metabolism and pharmacokinetics of various drugs, as well as the enzyme inhibition of cytochrome P450 enzymes and the binding of various receptors. Finally, it could be used to study the potential interactions between this compound and other molecular targets, such as G-protein coupled receptors.

Synthesis Methods

6-[4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-9-methyl-9H-purine can be synthesized using various methods. The most common method is by reacting 3-chloro-4-fluorophenyl piperazine (3-C4FP) with 9-methyl-9H-purine. This reaction is typically carried out in aqueous solution at a temperature of between 60-80°C. The reaction is typically complete after 1-2 hours.

Safety and Hazards

This involves identifying any risks associated with handling or using the compound. It includes toxicity information and precautions for safe handling.